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Compound of Interest

Compound Name: ML390

Cat. No.: B1150027 Get Quote

Technical Support Center: ML390
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of ML390, a potent

inhibitor of human dihydroorotate dehydrogenase (DHODH). Adherence to these guidelines is

crucial for ensuring the compound's stability and the reproducibility of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended temperature for long-term storage of solid ML390?

For long-term storage, solid ML390 should be stored at -20°C. Under these conditions, the

compound is stable for up to three years. For shorter periods, storage at 4°C is acceptable for

up to two years.[1]

Q2: How should I store ML390 once it is dissolved in a solvent?

Stock solutions of ML390 should be stored at -80°C for up to six months or at -20°C for up to

one month.[1] To avoid repeated freeze-thaw cycles, which can lead to degradation, it is highly

recommended to aliquot the stock solution into single-use volumes.

Q3: In which solvents is ML390 soluble?

ML390 is soluble in several organic solvents. Detailed solubility information is provided in the

table below.[2]
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Q4: How can I ensure the stability of ML390 during my experiments?

To maintain the integrity of ML390 during experimental use, it is crucial to:

Use tightly sealed vials to prevent moisture absorption and oxidation.

Allow the vial to equilibrate to room temperature before opening to minimize condensation.

Prepare fresh working solutions from a frozen stock aliquot for each experiment.

Minimize the time the compound spends in solution at room temperature.

Q5: What is the mechanism of action of ML390?

ML390 is an inhibitor of the human enzyme dihydroorotate dehydrogenase (DHODH).[1][2]

DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway, which is essential for

the synthesis of DNA and RNA. By inhibiting DHODH, ML390 disrupts this pathway, which can

induce differentiation in acute myeloid leukemia (AML) cells.[1][2]
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Issue Potential Cause Recommended Solution

Inconsistent experimental

results or loss of compound

activity.

Compound degradation due to

improper storage.

Ensure that both solid ML390

and stock solutions are stored

at the recommended

temperatures (-20°C for solid,

-80°C for solutions). Avoid

repeated freeze-thaw cycles by

preparing and using single-use

aliquots.

Compound degradation due to

exposure to moisture or air.

Always store ML390 in a tightly

sealed container. Allow the

product to warm to room

temperature before opening to

prevent condensation.

Difficulty dissolving the

compound.

Incorrect solvent or

concentration.

Refer to the solubility data

table to select an appropriate

solvent. Sonication may assist

in dissolving the compound.

Ensure you are not exceeding

the maximum solubility for the

chosen solvent.

Low-quality or degraded

compound.

Verify the purity of your ML390

with the supplier's Certificate of

Analysis. If degradation is

suspected, obtain a new batch

of the compound.

Quantitative Data Summary
The following table summarizes the key storage and solubility data for ML390.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1150027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition Value

Storage of Solid Compound Long-term -20°C (up to 3 years)[1]

Short-term 4°C (up to 2 years)[1]

Storage of Stock Solution Long-term -80°C (up to 6 months)[1]

Short-term -20°C (up to 1 month)[1]

Solubility DMSO 42.67 mg/mL (105.0 mM)[2]

Ethanol 31.5 mg/mL (77.5 mM)[2]

DMF 12.0 mg/mL (29.5 mM)[2]

DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL (0.74 mM)[2]

Experimental Protocols
Preparation of ML390 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ML390 in DMSO.

Materials:

ML390 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Procedure:

Allow the vial of ML390 powder to equilibrate to room temperature before opening.

Weigh the desired amount of ML390 powder in a sterile microcentrifuge tube. For example,

to prepare 1 mL of a 10 mM stock solution, use 0.4064 mg of ML390 (Molecular Weight:

406.40 g/mol ).
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Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution, add 100

µL of DMSO for every 0.4064 mg of ML390.

Vortex the solution until the ML390 is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) may aid in dissolution.

Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage.
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Caption: Workflow for proper storage and handling of ML390.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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